Cas no 1220038-84-5 (2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol)

• Product Name: 2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol
• CAS No: 1220038-84-5
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 4688561
• PubChem ID: 53408922
• Update Time: 2025-05-19

2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(6-CHLORO-2-PYRIDINYL)-1-PIPERAZINYL]-1-ETHANOL
• 2-(4-(6-Chloropyridin-2-yl)piperazin-1-yl)ethanol
• 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]ethanol
• BB 0262805
• 1220038-84-5
• G65587
• AKOS012896227
• 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]ethan-1-ol
• 2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol

• Inchi： 1S/C11H16ClN3O/c12-10-2-1-3-11(13-10)15-6-4-14(5-7-15)8-9-16/h1-3,16H,4-9H2
• InChI Key： HTGLURXIYDZGGC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 1.4

Additional information on 2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol

Exploring 2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol (CAS No. 1220038-84-5): Properties, Applications, and Market Insights

2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol (CAS No. 1220038-84-5) is a specialized chemical compound that has garnered attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine ring and a piperazine moiety, making it a versatile intermediate for synthesizing bioactive compounds. Its structural complexity and functional groups contribute to its potential in drug discovery and material science applications.

The compound's 6-chloro-2-pyridinyl group is particularly noteworthy, as it enhances binding affinity in certain biological targets. Researchers have explored its role in modulating neurotransmitter receptors, which aligns with current trends in neurological drug development. With the growing demand for central nervous system (CNS) therapeutics, this compound has become increasingly relevant in medicinal chemistry.

From a physicochemical perspective, 2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol demonstrates moderate solubility in polar organic solvents, a characteristic that facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for reliable building blocks.

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Future prospects for 2-[4-(6-Chloro-2-pyridinyl)-1-piperazinyl]-1-ethanol include potential applications in material science, particularly in developing functional polymers with specific electronic or mechanical properties. This forward-looking perspective addresses growing interest in multidisciplinary chemical applications across various technological fields.

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